Cas no 56343-43-2 (Ethanone, 1-(3,6-dimethoxy-5-methylpyrazinyl)-)

Ethanone, 1-(3,6-dimethoxy-5-methylpyrazinyl)- structure
56343-43-2 structure
Product Name:Ethanone, 1-(3,6-dimethoxy-5-methylpyrazinyl)-
CAS No:56343-43-2
MF:C9H12N2O3
MW:196.203182220459
CID:349161
PubChem ID:44327592
Update Time:2025-04-19

Ethanone, 1-(3,6-dimethoxy-5-methylpyrazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3,6-dimethoxy-5-methylpyrazinyl)-
    • 1-(3,6-dimethoxy-5-methylpyrazin-2-yl)ethanone
    • DTXSID40658307
    • 1-(3,6-Dimethoxy-5-methylpyrazin-2-yl)ethan-1-one
    • CHEMBL97123
    • 56343-43-2
    • Inchi: 1S/C9H12N2O3/c1-5-8(13-3)11-7(6(2)12)9(10-5)14-4/h1-4H3
    • InChI Key: IZCXNDHRQBGHOJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(C)=O)N=C(C(C)=N1)OC

Computed Properties

  • Exact Mass: 196.08486
  • Monoisotopic Mass: 196.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.3A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 61.31
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd